Cas no 898782-96-2 ([4-(thiomorpholinomethyl)phenyl]-[2-(trifluoromethyl)phenyl]methanone)

• Product Name: [4-(thiomorpholinomethyl)phenyl]-[2-(trifluoromethyl)phenyl]methanone
• CAS No: 898782-96-2
• MF: C₁₉H₁₈F₃NOS
• MW: 365.412534236908
• MDL: MFCD03841754
• CID: 1947006
• PubChem ID: 24724529
• Update Time: 2025-06-11

[4-(thiomorpholinomethyl)phenyl]-[2-(trifluoromethyl)phenyl]methanone Chemical and Physical Properties

Names and Identifiers

• 4'-THIOMORPHOLINOMETHYL-2-TRIFLUOROMETHYLBENZOPHENONE
• [4-(thiomorpholinomethyl)phenyl]-[2-(trifluoromethyl)phenyl]methanone
• LogP
• [4-(thiomorpholin-4-ylmethyl)phenyl]-[2-(trifluoromethyl)phenyl]methanone
• 4'-Thiomorpholinomethyl-2-trifluoromethyl-benzophenone
• 898782-96-2
• DTXSID40642928
• MFCD03841754
• {4-[(Thiomorpholin-4-yl)methyl]phenyl}[2-(trifluoromethyl)phenyl]methanone
• AKOS016020230

• MDL： MFCD03841754
• Inchi： 1S/C19H18F3NOS/c20-19(21,22)17-4-2-1-3-16(17)18(24)15-7-5-14(6-8-15)13-23-9-11-25-12-10-23/h1-8H,9-13H2
• InChI Key： RIDBNHVWMZWDRC-UHFFFAOYSA-N
• SMILES： S1CCN(CC2C=CC(C(C3C=CC=CC=3C(F)(F)F)=O)=CC=2)CC1

Computed Properties

• Exact Mass: 365.10600
• Monoisotopic Mass: 365.10611986Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 442
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 45.6Ų

Experimental Properties

• PSA: 45.61000
• LogP: 4.42310

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzophenones

Additional information on [4-(thiomorpholinomethyl)phenyl]-[2-(trifluoromethyl)phenyl]methanone

Comprehensive Overview of [4-(thiomorpholinomethyl)phenyl]-[2-(trifluoromethyl)phenyl]methanone (CAS No. 898782-96-2)

[4-(thiomorpholinomethyl)phenyl]-[2-(trifluoromethyl)phenyl]methanone (CAS No. 898782-96-2) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural features and potential applications. This compound, characterized by the presence of a thiomorpholine moiety and a trifluoromethyl group, exhibits properties that make it a valuable intermediate in drug discovery and material science. Researchers are particularly interested in its molecular interactions and bioactivity, which are influenced by its distinct chemical framework.

The compound's synthetic versatility is one of its most notable attributes. The incorporation of a thiomorpholinomethyl group enhances its solubility and stability, while the trifluoromethylphenyl segment contributes to its electronic properties. These features are critical in the design of small-molecule inhibitors and ligands for therapeutic targets. Recent studies have explored its potential in modulating enzyme activity and receptor binding, making it a subject of interest in medicinal chemistry.

In the context of drug development, [4-(thiomorpholinomethyl)phenyl]-[2-(trifluoromethyl)phenyl]methanone has been investigated for its role in central nervous system (CNS) disorders and inflammatory diseases. Its ability to cross the blood-brain barrier due to its lipophilic nature has been a focal point in neuroscience research. Additionally, the trifluoromethyl group is known to improve metabolic stability, a key factor in the pharmacokinetics of potential drugs.

From a material science perspective, this compound's aromatic and heterocyclic components make it a candidate for advanced polymeric materials and coatings. Its thermal stability and resistance to degradation are advantageous in high-performance applications. Researchers are also examining its potential in organic electronics, where its electron-withdrawing properties could be harnessed for semiconductor devices.

The growing demand for fluorinated compounds in agrochemicals and pharmaceuticals has further highlighted the importance of [4-(thiomorpholinomethyl)phenyl]-[2-(trifluoromethyl)phenyl]methanone. Fluorine incorporation is a trending topic in green chemistry, as it often enhances efficacy while reducing environmental impact. This aligns with the broader industry shift toward sustainable synthesis and eco-friendly methodologies.

Analytical techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography have been employed to characterize this compound thoroughly. These methods confirm its structural integrity and purity, which are essential for reproducibility in research. The compound's spectral data and crystallographic parameters are often referenced in academic literature, underscoring its relevance in chemical education.

In summary, [4-(thiomorpholinomethyl)phenyl]-[2-(trifluoromethyl)phenyl]methanone (CAS No. 898782-96-2) represents a multifaceted compound with applications spanning drug discovery, material science, and green chemistry. Its unique molecular architecture and functional groups continue to inspire innovative research, making it a cornerstone in modern organic synthesis.